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Compound of Interest

Compound Name: Lactamide

Cat. No.: B1674226

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The field of research on Lactamide (2-hydroxypropanamide) is currently emerging.
While its chemical properties and synthesis are well-documented, comprehensive studies on its
biological activities and specific applications are limited. This guide summarizes the existing
knowledge and highlights potential avenues for future investigation.

Core Compound Properties

Lactamide, the amide derivative of lactic acid, is a white crystalline solid with the following
properties:
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Property Value Reference
IUPAC Name 2-hydroxypropanamide [1112]
Synonyms z;l;yz:zi);ipropionamide, Lactic (1]
Molecular Formula C3H7NO2 [1112][3]
Molar Mass 89.09 g/mol [11[3]
Melting Point 73-76 °C [2][3]

2043-43-8 (racemic), 598-81-2
CAS Number ((R)-enantiomer), 89673-71-2 [2]

((S)-enantiomer)

Synthesis of Lactamide

Lactamide can be synthesized through various methods, including the ammonolysis of lactate
esters and the catalytic hydration of lactonitrile.[3] A common laboratory-scale preparation
involves the reaction of ethyl lactate with ammonia.

Experimental Protocol: Ammonolysis of Ethyl Lactate

This protocol is adapted from established organic synthesis procedures.

Materials:

Ethyl lactate

Liguid ammonia

Absolute ether

Dry ice-acetone bath

Steel pressure apparatus

Procedure:
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Cool a suitable Pyrex container holding ethyl lactate in a dry ice-acetone bath to below
-33°C.

Carefully add liquid ammonia to the cooled ethyl lactate.

Place the mixture into a steel pressure apparatus and allow it to warm to room temperature.

Let the reaction proceed for 24 hours.

Slowly vent the excess ammonia from the pressure apparatus.

Remove the last traces of ammonia under reduced pressure.

Stir the reaction product with absolute ether to dissolve any unreacted ethyl lactate and
ethanol.

Filter the solid residue, wash with ether, and air-dry to obtain Lactamide.
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Reaction Setup
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Caption: Synthesis workflow for Lactamide via ammonolysis of ethyl lactate.
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Potential Research Applications

The structural similarity of Lactamide to lactic acid, a key metabolic intermediate, and its
chemical nature as a hydroxyl amide, suggest several areas for research exploration.

Antimicrobial Properties

There are indications that Lactamide may possess antimicrobial effects, which could make it a
candidate for use in pharmaceutical formulations.[3] However, there is a significant lack of
quantitative data in the public domain. Future research should focus on determining the
Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of
Lactamide against a broad spectrum of pathogenic bacteria and fungi.

Conceptual Experimental Workflow: Antimicrobial Susceptibility Testing
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Preparation
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Caption: Conceptual workflow for determining the antimicrobial activity of Lactamide.

Biodegradable Polymers and Tissue Engineering
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As a derivative of lactic acid, Lactamide is considered biocompatible and can serve as a
building block for biodegradable polymers.[4][5] These polymers could have applications in
drug delivery systems and as scaffolds in tissue engineering.[4] The presence of both hydroxyl
and amide functional groups allows for various polymerization strategies. Research in this area
would involve synthesizing and characterizing Lactamide-based polymers and evaluating their
degradation profiles, mechanical properties, and cytocompatibility with relevant cell lines.

Metabolic Modulation

Given its structural relationship to lactate, (R)-(+)-Lactamide has been studied for its potential
role in metabolic pathways, particularly those related to energy metabolism.[5] It is
hypothesized that Lactamide could interact with enzymes involved in lactate metabolism,
potentially acting as a substrate or inhibitor.[5] This opens up avenues for investigating its
effects in conditions where energy metabolism is dysregulated, such as diabetes.[5]

Conceptual Signaling Pathway: Potential Metabolic Influence of Lactamide
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Solid lines indicate established metabolic pathways.
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Dashed lines and nodes represent hypothetical interactions of Lactamide.
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Caption: Hypothetical interaction of Lactamide with lactate metabolic pathway.
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Organic Synthesis

Lactamide is a versatile intermediate in organic synthesis.[4] Its chiral nature, particularly the
(R)- and (S)-enantiomers, makes it a valuable starting material for the synthesis of other chiral
compounds, which is crucial in drug development.[5] It can be used in the preparation of amino
acids and lactones.[4]

Safety and Hazards

Lactamide is generally considered a low-hazard compound.[4] However, it may cause mild
skin and eye irritation upon contact.[4] Standard laboratory safety precautions should be
followed when handling this compound.

Conclusion

Lactamide presents itself as a molecule with untapped potential in various scientific domains.
Its biocompatibility and relationship to a fundamental biological molecule, lactic acid, make it an
attractive candidate for further research in pharmaceuticals, biomaterials, and metabolic
studies. The current body of literature provides a solid foundation for its synthesis and basic
properties, but a concerted research effort is needed to fully elucidate its biological activities
and translate its potential into practical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Potential Research Applications of Lactamide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674226#potential-research-applications-of-
lactamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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